molecular formula C13H20O5Si B8736557 3-(4-Formylphenoxy)propyltrimethoxysilane CAS No. 72136-46-0

3-(4-Formylphenoxy)propyltrimethoxysilane

Cat. No.: B8736557
CAS No.: 72136-46-0
M. Wt: 284.38 g/mol
InChI Key: BKCYLOLTKVUVPA-UHFFFAOYSA-N
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Description

3-(4-Formylphenoxy)propyltrimethoxysilane is a useful research compound. Its molecular formula is C13H20O5Si and its molecular weight is 284.38 g/mol. The purity is usually 95%.
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Properties

CAS No.

72136-46-0

Molecular Formula

C13H20O5Si

Molecular Weight

284.38 g/mol

IUPAC Name

4-(3-trimethoxysilylpropoxy)benzaldehyde

InChI

InChI=1S/C13H20O5Si/c1-15-19(16-2,17-3)10-4-9-18-13-7-5-12(11-14)6-8-13/h5-8,11H,4,9-10H2,1-3H3

InChI Key

BKCYLOLTKVUVPA-UHFFFAOYSA-N

Canonical SMILES

CO[Si](CCCOC1=CC=C(C=C1)C=O)(OC)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

Using the general procedure described in the preceding Example 1, a reactor was charged with 62.2 g (0.55 mole) p-hydroxybenzaldehyde, 112 cc dimethylsulfoxide, 120 cc toluene and 43.2 g of a 50% aqueous sodium hydroxide solution containing 0.54 mole NaOH. All of the water present was removed by azeotropic distillation at a temperature of about 110° to 115° C. The reaction mixture was heated to the boiling point during the gradual addition of 109 g (0.55 mole) of 3-chloropropyl trimethoxysilane. The product, 3(p-formylphenoxy)propyl trimethoxysilane, was isolated by filtration and removal of the solvents from the recovered liquid phase under reduced pressure, followed by fractional distillation of the residue. The fraction boiling at 208° C. at a pressure of 3 mm of mercury was collected (85% yield, based on silane). The infrared and nuclear magnetic resonance spectra of the distillate confirm the proposed structure ##STR17## The vapor phase chromatogram of the product indicated a purity of greater than 98%.
Quantity
62.2 g
Type
reactant
Reaction Step One
Quantity
112 mL
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
120 mL
Type
solvent
Reaction Step One
Name
Quantity
0.54 mol
Type
reactant
Reaction Step Two
Quantity
109 g
Type
reactant
Reaction Step Three

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